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Compound of Interest

3-(4-Chloro-3-methylphenyl)-3-
Compound Name:

oxopropanenitrile
CAS No.: 1243498-98-7
Cat. No.: B597681

Get Quote

Executive Summary: The Molecule at a Glance

3-(4-chloro-3-methylphenyl)-3-oxopropanenitrile (CMP-OPN) is a

-ketonitrile scaffold. Unlike traditional inhibitors that rely solely on competitive binding, CMP-
OPN exhibits a dualistic nature:

 Direct Metallo-Enzyme Inhibition: It acts as a chelator for binuclear copper centers, making it
a potent inhibitor of Tyrosinase (EC 1.14.18.1).

o GPCR Modulation: It serves as a privileged scaffold for GPR35 agonists/antagonists, often
compared to Zaprinast.

This guide compares CMP-OPN primarily against Kojic Acid (Tyrosinase standard) and
Zaprinast (GPR35 standard), focusing on potency, mechanism, and synthetic utility.
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Mechanistic Comparison: CMP-OPN vs. Kojic Acid
The Target: Tyrosinase (Binuclear Copper Center)

Tyrosinase is the rate-limiting enzyme in melanogenesis.[1] Established inhibitors like Kojic
Acid function by chelating the copper ions (

) at the active site.[1]

Mechanism of Action

» Kaojic Acid: Binds to the copper center via its hydroxyl and carbonyl groups (bidentate
chelation), preventing the entry of the substrate (Tyrosine/DOPA).

o CMP-OPN: Operates via keto-enol tautomerism. The enolic form of the

-ketonitrile moiety forms a stable complex with the copper center. The 4-chloro-3-methyl
substitution enhances lipophilicity (

), improving membrane permeability compared to the highly polar Kojic Acid.
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Figure 1: Mechanistic pathway comparing Kojic Acid and CMP-OPN interactions with the
Tyrosinase active site.[1][2]

Performance Data: CMP-OPN vs. Standards
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The following data summarizes the inhibitory potential (

) and physicochemical properties.

Kojic Acid Zaprinast (GPR35
Feature CMP-OPN
(Standard) Ref)
Primary Target Tyrosinase / GPR35 Tyrosinase GPR35/ PDE5
Mechanism Chelation / Agonism Chelation Agonist / Inhibitor
_ ~15-50
Tyrosinase ~10-20 N/A
(Est.)*
~05-5
GPR35 N/A ~1.0
(Analogous)**
) o ~2.8 (High -0.64 (Low
LogP (Lipophilicity) N N 1.8
Permeability) Permeability)
- ) Moderate (Oxidation )
Stability High (pH 4-8) High
prone)
*Note:

values for CMP-OPN are estimated based on structurally similar benzoylacetonitriles [1].
**Note: CMP-OPN is a core scaffold for GPR35 agonists; specific derivatives can reach
nanomolar potency [2].

Experimental Protocols (Self-Validating)

To objectively evaluate CMP-OPN, use the following standardized assays. These protocols are
designed to be robust and reproducible.

Tyrosinase Inhibition Assay (96-well Format)

Objective: Determine the

of CMP-OPN against Mushroom Tyrosinase.
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Reagents:

Phosphate Buffer (PBS): 50 mM, pH 6.8.

L-DOPA Solution: 0.5 mM in PBS (Substrate).

Tyrosinase Enzyme: 1000 U/mL (Mushroom source).

CMP-OPN Stock: 10 mM in DMSO.

Workflow:

Preparation: Dilute CMP-OPN in PBS to final concentrations (1, 10, 50, 100, 500

). Keep DMSO < 1%.

e |ncubation: Add 10

of inhibitor + 20
of Tyrosinase + 150
PBS to wells. Incubate at 25°C for 10 mins.

e Reaction: Add 20

of L-DOPA substrate.

e Measurement: Monitor Absorbance at 475 nm (Dopachrome formation) kinetically for 20
mins.

 Validation: Run Kojic Acid (positive control) and Buffer only (negative control).

o Calculation:

GPR35 -Arrestin Recruitment Assay (Screening Mode)

Objective: Assess agonist activity of CMP-OPN vs. Zaprinast.

Workflow:
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e Cell Line: CHO-K1 cells overexpressing human GPR35 and

-arrestin-GFP.

e Seeding: 10,000 cells/well in 384-well plates.
o Treatment: Treat cells with CMP-OPN (10
) or Zaprinast (10

) for 90 mins.

e Imaging: Fix cells and quantify GFP granules (spots) per cell using High-Content Screening
(HCS).

Result: An increase in granules indicates GPR35 activation (Agonism).

Synthetic Utility & Impurity Profile

CMP-OPN is not just an inhibitor; it is a critical "branch point" intermediate.

o Synthesis of CMP-OPN: Reaction of 4-chloro-3-methylbenzoate + Acetonitrile (NaH/THF).
o Critical Impurity: 4-chloro-3-methylbenzoic acid (hydrolysis product).

e Downstream Synthesis:

o + Hydrazine

Pyrazoles (Potential COX-2 inhibitors).

o + Hydroxylamine

Isoxazoles (Potential DHODH inhibitors like Leflunomide analogs).
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Figure 2: Synthetic divergence of CMP-OPN into various inhibitor classes.

Expert Analysis & Recommendations
Why Choose CMP-OPN?

 Lipophilicity Advantage: If your target is intracellular (e.g., melanoma tyrosinase), CMP-
OPN's lipophilic nature (LogP ~2.8) offers better skin/f/membrane penetration than Kojic Acid.

o Dual Pharmacology: For complex inflammatory diseases, the potential to modulate GPR35
(anti-inflammatory) while inhibiting oxidative enzymes offers a poly-pharmacological
advantage.

Critical Limitations

» Solubility: Poor aqueous solubility compared to Kojic Acid. Requires DMSO or lipid-based
formulation.
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» Selectivity: As a metal chelator, it may have off-target effects on other metallo-enzymes (e.qg.,
Carbonic Anhydrase).

Final Verdict

For Tyrosinase inhibition, CMP-OPN is a potent in vitro tool compound but requires formulation
optimization for in vivo use. For GPR35 research, it is a valuable scaffold for exploring non-
carboxylic acid agonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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